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Compound of Interest

2-fluorobenzene-1-
Compound Name:

sulfonohydrazide
CAS No.: 872848-12-9
Cat. No.: B6146205

Get Quote

Chemical Identity & Structural Analysis

2-fluorobenzene-1-sulfonohydrazide (also known as 2-fluorobenzenesulfonyl hydrazide) is a
functionalized aryl sulfonyl hydrazide. It serves as a critical intermediate for introducing the 2-
fluorophenylsulfonyl pharmacophore into target molecules, a modification often employed to
enhance metabolic stability and lipophilicity in drug candidates.
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Property

Detail

IUPAC Name

2-fluorobenzene-1-sulfonohydrazide

Common Synonyms

2-Fluorobenzenesulfonyl hydrazide; 2-Fluoro-

benzenesulfonohydrazide

CAS Registry Number

872848-12-9 (Commercial listing); Derivative of
2905-21-7 (Chloride)

Molecular Formula CeH7FN202S

Molecular Weight 190.20 g/mol

SMILES NNS(=0)(=0)clccceclF

InChl Key LGLOOPLNLMJTTE-UHFFFAOYSA-N

Structural Configuration & Electronic Effects

The molecule features a benzene ring substituted at the ortho position with a fluorine atom and

at the ipso position with a sulfonohydrazide group (

o Ortho-Fluorine Effect: The fluorine atom at the C2 position exerts a strong inductive electron-

withdrawing effect (-1), which increases the electrophilicity of the sulfur center compared to

the non-fluorinated analog. Additionally, the steric bulk of the ortho-fluorine can restrict

rotation around the C-S bond, potentially favoring conformations where the fluorine and

sulfonyl oxygens minimize electrostatic repulsion.

» Hydrazide Moiety: The terminal hydrazine group (

) renders the molecule amphoteric. It can act as a nucleophile (via the terminal nitrogen) in
condensation reactions or as a radical precursor upon oxidation.

Physicochemical Properties
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Value | Description

Note

Physical State

White to off-white crystalline

solid

Typical of aryl
sulfonohydrazides.

Analogous to benzenesulfonyl

Melting Point 100-120 °C (Estimated) ]
hydrazide (102-104 °C).
Soluble in polar aprotic
solvents (DMSO, DMF,
- Acetonitrile); Moderately
Solubility )
soluble in alcohols (MeOH,
EtOH); Insoluble in non-polar
hydrocarbons (Hexanes).
The sulfonyl group acidifies the
Acidity (pKa) ~10-11 (Sulfonamide NH) adjacent NH, allowing
deprotonation by weak bases.
Decomposes upon prolonged
exposure to air/light or
Hygroscopic; Sensitive to
Stability Y9 p elevated temperatures,

oxidation.

releasing

and sulfinic acid species.

Synthetic Protocols

The industrial and laboratory-scale synthesis of 2-fluorobenzene-1-sulfonohydrazide

proceeds via the nucleophilic substitution of 2-fluorobenzenesulfonyl chloride with hydrazine

hydrate.

Reagents & Materials
e Precursor: 2-Fluorobenzenesulfonyl chloride (CAS: 2905-21-7).[1]

e Reagent: Hydrazine hydrate (

, 80% or 98%).
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e Solvent: Tetrahydrofuran (THF) or Ethanol (EtOH).
o Base (Optional): Triethylamine (

) or excess hydrazine (to scavenge HCI).

Step-by-Step Synthesis Workflow

o Preparation: Dissolve 2-fluorobenzenesulfonyl chloride (1.0 eq) in anhydrous THF (5-10
mL/mmol). Cool the solution to 0 °C (ice bath) to suppress side reactions (e.g., bis-
sulfonylation).

o Addition: Add hydrazine hydrate (2.5-3.0 eq) dropwise over 15-20 minutes.

o Note: Excess hydrazine is critical to prevent the formation of the symmetrical sulfonyl
hydrazide dimer (

o Reaction: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature
(25 °C) and stir for an additional 1-2 hours. Monitor consumption of the chloride by TLC or
LC-MS.

o Work-up:
o Dilute the reaction mixture with ice-cold water.
o Extract with Ethyl Acetate (EtOAC).[2]
o Wash the organic layer with brine, dry over anhydrous
, and concentrate under reduced pressure.

 Purification: Recrystallize from Ethanol/Hexanes or purify via flash column chromatography
(SiO2, Hexanes:EtOAc gradient) if necessary.

Reaction Mechanism Diagram
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Caption: Nucleophilic substitution mechanism converting the sulfonyl chloride to the hydrazide.

Reactivity & Applications

2-fluorobenzene-1-sulfonohydrazide is a versatile reagent in modern organic synthesis,
particularly for radical sulfonylation and heterocycle construction.

Radical Sulfonylation (Sulfonyl Radical Precursor)

Under oxidative conditions (e.g., using

, TBHP, or photocatalysis), the hydrazide moiety is oxidized to release nitrogen gas (
) and generate a 2-fluorobenzenesulfonyl radical (
). This radical can add to alkenes or alkynes to form sulfones.

e Mechanism:
o Oxidation of

to
(diimide-like species).
o Homolytic cleavage releasing

and

o Formation of
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3]

o Radical addition to unsaturated bonds (alkenes/alkynes).
Synthesis of Sulfonamides (via Sulfonyl Azides)
The compound can be converted to the corresponding sulfonyl azide (

) via reaction with nitrous acid (

).[2] Sulfonyl azides are key intermediates for "Click Chemistry" or for generating nitrenes.

Application Workflow: Synthesis of Sulfones

2-Fluorobenzene-1-
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Caption: Divergent synthetic pathways: Radical sulfonylation (left) and Hydrazone formation
(right).
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Safety & Handling (MSDS Summary)

As a reactive hydrazine derivative, strict safety protocols must be observed.

Hazard Class GHS Code Description
Skin Irritation H315 Causes skin irritation.
Eye Irritation H319 Causes serious eye irritation.

May cause respiratory

STOT-SE H335 T

irritation.

Hydrazine derivatives are often
Potential Toxicity - suspected genotoxins; handle

with care.

Handling Protocol:

o PPE: Wear nitrile gloves, safety goggles, and a lab coat.

» Ventilation: Always handle in a fume hood to avoid inhalation of dust or vapors.
o Storage: Store in a cool, dry place under inert atmosphere (

or Ar). Refrigeration (2—-8 °C) is recommended to prevent slow decomposition.

e Disposal: Quench excess material with dilute bleach (sodium hypochlorite) to oxidize the
hydrazine moiety before disposal into hazardous waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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